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Compound of Interest

Compound Name: 2-Fluorobenzoic acid

Cat. No.: B139757 Get Quote

Essential Safety and Handling Guide for 2-
Fluorobenzoic Acid
This guide provides immediate, essential safety and logistical information for handling 2-
Fluorobenzoic acid in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE) and Safety
Measures
When handling 2-Fluorobenzoic acid, a comprehensive approach to personal safety is critical.

The following table summarizes the required personal protective equipment.
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Protection Type Specific Recommendations Rationale

Eye Protection

Goggles compliant with EN

166 (Europe) or OSHA 29 CFR

1910.133 (US) standards.[1]

Protects against dust particles

and potential splashes,

preventing serious eye

irritation.[2][3][4]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, as the

acid is a known skin irritant.

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Not required under normal,

well-ventilated conditions. Use

a NIOSH/MSHA approved

respirator or a dust mask (type

N95) if dust is generated or for

large-scale operations and

emergencies.

Prevents respiratory tract

irritation from dust inhalation.

Engineering controls are fundamental to safe handling. Always use 2-Fluorobenzoic acid in a

well-ventilated area. The use of a local exhaust ventilation system or a chemical fume hood is

highly recommended to minimize exposure. Eyewash stations and safety showers must be

readily accessible in the immediate work area.

Chemical and Hazard Profile
Understanding the properties and hazards of 2-Fluorobenzoic acid is crucial for safe handling.
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Identifier Value

CAS Number 445-29-4

Molecular Formula C₇H₅FO₂

Molecular Weight 140.11 g/mol

Appearance White to off-white crystalline powder or solid.

Melting Point 122-125 °C

Solubility Soluble in water (7.2 g/L at 25°C).

Hazard

Classification
GHS Pictogram Signal Word Hazard Statements

Skin Irritant (Category

2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.

Serious Eye Irritation

(Category 2)

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation.

Standard Operating Procedure for Handling 2-
Fluorobenzoic Acid
The following workflow outlines the procedural steps for the safe handling of 2-Fluorobenzoic
acid from receipt to disposal.
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Figure 1: Safe Handling Workflow for 2-Fluorobenzoic Acid

Preparation Phase Handling & Use Phase Spill Response Protocol Waste Disposal Protocol
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If spill occurs
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After use Storage

Store in a cool, dry,
well-ventilated area

Emergency First Aid

In case of exposure

Eye Contact:
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seek medical attention

Skin Contact:
Wash with soap and water,

remove contaminated clothing

Inhalation:
Move to fresh air,

seek medical attention

Ingestion:
Clean mouth with water,

seek immediate medical attention

Verify availability of SDS
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Don appropriate PPE

Locate emergency equipment (eyewash, shower)

Weigh and handle solid in fume hood

Avoid generating dust

Keep container tightly closed when not in use

Wash hands thoroughly after handling

Evacuate immediate area

Wear appropriate PPE

For dry spills: sweep up carefully

Place in a labeled, sealed container for disposal

Collect waste in a labeled, sealed container

Label as 'Hazardous Waste' with chemical name

Do not dispose down the drain

Arrange for disposal by a licensed service

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Fluorobenzoic acid.

Experimental Protocols: Spill and Disposal
Spill Cleanup Protocol:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

area of the spill.

Personal Protection: Before addressing the spill, don the appropriate PPE, including

respiratory protection, chemical-resistant gloves, and eye protection.

Containment: Prevent the spread of the spill. For dry spills, carefully sweep up the material,

avoiding the generation of dust.
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Collection: Place the swept-up material into a suitable, clearly labeled, and sealed container

for disposal.

Decontamination: Clean the spill area thoroughly. Prevent runoff from entering drains.

Disposal: Treat all contaminated materials and cleaning supplies as hazardous waste.

Disposal Plan:

2-Fluorobenzoic acid and any materials contaminated with it are to be considered hazardous

waste.

Waste Collection: Collect all waste containing 2-Fluorobenzoic acid in a designated,

chemically resistant, and leak-proof container with a secure lid. Do not mix with other waste

streams unless explicitly instructed by your institution's Environmental Health and Safety

(EHS) department.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "2-Fluorobenzoic acid".

Storage: Store the sealed waste container in a designated cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed professional waste disposal service. Under no

circumstances should 2-Fluorobenzoic acid be disposed of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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